Cas no 174180-85-9 (1H-Pyrazole-5-methanol, 3-methyl-1-(phenylmethyl)-)
174180-85-9 structure
Product Name:1H-Pyrazole-5-methanol, 3-methyl-1-(phenylmethyl)-
CAS No:174180-85-9
MF:C12H14N2O
MW:202.252362728119
CID:1359129
Update Time:2024-08-17
1H-Pyrazole-5-methanol, 3-methyl-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-5-methanol, 3-methyl-1-(phenylmethyl)-
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- Inchi: 1S/C12H14N2O/c1-10-7-12(9-15)14(13-10)8-11-5-3-2-4-6-11/h2-7,15H,8-9H2,1H3
- InChI Key: KPARCOTXXIOMMB-UHFFFAOYSA-N
- SMILES: N1(CC2=CC=CC=C2)C(CO)=CC(C)=N1
Computed Properties
- Exact Mass: 202.11072
Experimental Properties
- Density: 1.11±0.1 g/cm3(Predicted)
- Boiling Point: 383.6±30.0 °C(Predicted)
- PSA: 38.05
- pka: 14.45±0.10(Predicted)
1H-Pyrazole-5-methanol, 3-methyl-1-(phenylmethyl)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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